![molecular formula C9H18N2O B3027613 [1-(Oxetan-3-yl)piperidin-4-yl]methanamine CAS No. 1349717-14-1](/img/structure/B3027613.png)
[1-(Oxetan-3-yl)piperidin-4-yl]methanamine
Overview
Description
“[1-(Oxetan-3-yl)piperidin-4-yl]methanamine” is a chemical compound with the molecular formula C9H18N2O . It has a molecular weight of 170.25 . This compound is used for research purposes .
Physical And Chemical Properties Analysis
The boiling point and storage conditions of this compound are not specified . The compound’s density is reported to be 1.100±0.06 g/cm3 .Scientific Research Applications
Asymmetric Synthesis
Asymmetric synthesis utilizing derivatives of piperidine, such as [(2S)-2-methylpiperidin-2-yl]methanamine, has been described. This synthesis involves reduction and hydrogenolysis, leading to compounds like diamine 3 and substituted diamino alcohols. Such methodologies are crucial in creating stereochemically complex molecules for pharmaceuticals and fine chemicals (Froelich et al., 1996).
Bone Formation Enhancement
Research identified a compound, WAY-262611, with a structure similar to the queried compound, which targets the Wnt beta-catenin signaling pathway. This compound has shown promise in increasing trabecular bone formation rate in rats, indicating potential applications in treating bone disorders (Pelletier et al., 2009).
Antiosteoclast Activity
Compounds synthesized from (±)-piperidin-2-yl-methanamine demonstrated moderate to high antiosteoclast and osteoblast activity. These findings suggest potential therapeutic applications in bone-related diseases (Reddy et al., 2012).
Antidepressant-like Activity
Derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, acting as serotonin 5-HT1A receptor-biased agonists, have been synthesized. These compounds displayed robust antidepressant-like activity, indicating their potential as new antidepressant drugs (Sniecikowska et al., 2019).
Antimicrobial Activity
Various derivatives of piperidin-4-yl)methanone oxime showed promising antimicrobial activity against bacterial and fungal strains, suggesting their potential as antimicrobial agents (Mallesha & Mohana, 2014).
Chemical Synthesis and Characterization
Various piperidin-4-yl derivatives, such as 1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol, have been synthesized and characterized, contributing to the development of novel chemical entities in medicinal chemistry (Girish et al., 2008).
Anticonvulsant Agents
Schiff bases of 3-aminomethyl pyridine, structurally related to piperidin-4-yl methanamine, have been studied for anticonvulsant activities, highlighting the potential of such compounds in epilepsy treatment (Pandey & Srivastava, 2011).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been found to interact withPeptidyl-prolyl cis-trans isomerase A . This enzyme plays a crucial role in protein folding and cellular homeostasis.
Mode of Action
It is known to catalyze thecis-trans isomerization of proline imidic peptide bonds in oligopeptides . This process is essential for the proper folding of proteins and their subsequent function in the cell.
Biochemical Pathways
The inhibition ofDual Leucine Zipper Kinase (DLK, MAP3K12) has been associated with similar compounds . DLK is involved in various cellular processes, including neuronal development and response to stress.
Result of Action
The inhibition of dlk, as seen with similar compounds, has therapeutic potential for treatment of a number of indications ranging from acute neuronal injury to chronic neurodegenerative disease .
Properties
IUPAC Name |
[1-(oxetan-3-yl)piperidin-4-yl]methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c10-5-8-1-3-11(4-2-8)9-6-12-7-9/h8-9H,1-7,10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIZLTNAJGHPXLE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN)C2COC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601296567 | |
Record name | 1-(3-Oxetanyl)-4-piperidinemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601296567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1349717-14-1 | |
Record name | 1-(3-Oxetanyl)-4-piperidinemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1349717-14-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(3-Oxetanyl)-4-piperidinemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601296567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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